Cas no 1352536-13-0 (4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide)

• Product Name: 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide
• CAS No: 1352536-13-0
• MF: C₁₂H₂₀N₄O₂S
• MW: 284.377800941467
• CID: 5217906
• Update Time: 2025-05-20

4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide Chemical and Physical Properties

Names and Identifiers

• 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide

• Inchi： 1S/C12H20N4O2S/c1-3-15(2)19(17,18)12-10-14-5-4-11(12)16-8-6-13-7-9-16/h4-5,10,13H,3,6-9H2,1-2H3
• InChI Key： VSQIAKWNXQULTA-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2CCNCC2)=C1S(N(CC)C)(=O)=O

Additional information on 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide

Comprehensive Overview of 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide (CAS No. 1352536-13-0)

4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide (CAS No. 1352536-13-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and pyridine moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide suppliers and CAS 1352536-13-0 applications, highlighting its relevance in modern drug discovery and development.

The molecular structure of 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide combines a pyridine ring with a piperazine group, linked via a sulfonic acid derivative. This configuration imparts unique physicochemical properties, making it valuable for medicinal chemistry and drug design. The compound's solubility, stability, and reactivity are often discussed in forums and research papers, addressing queries like "How to synthesize 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide?" and "What are the uses of CAS 1352536-13-0 in drug development?".

In the pharmaceutical industry, 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide is primarily utilized as a building block for small molecule inhibitors and receptor modulators. Its applications extend to the development of compounds targeting central nervous system (CNS) disorders, inflammatory diseases, and oncological therapies. Recent trends indicate a surge in searches for piperazine derivatives in drug discovery and pyridine-based sulfonamides, reflecting the growing interest in this chemical space.

The synthesis of 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide involves multi-step organic reactions, often starting from commercially available pyridine-3-sulfonyl chloride and piperazine. Optimizing the yield and purity of this compound is a common challenge, leading to frequent searches for "CAS 1352536-13-0 synthesis protocol" and "purification methods for 4-Piperazin-1-yl-pyridine-3-sulfonic acid derivatives". Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

From a commercial perspective, the demand for 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide is driven by its role in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers often highlight its availability in bulk quantities, catering to the needs of pharmaceutical R&D labs and contract research organizations (CROs). Keywords like "buy 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide" and "CAS 1352536-13-0 price" are frequently used in procurement-related searches.

In conclusion, 4-Piperazin-1-yl-pyridine-3-sulfonic acid ethyl-methyl-amide (CAS No. 1352536-13-0) represents a versatile and valuable compound in the realm of pharmaceutical chemistry. Its structural features and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, queries such as "latest research on piperazine-pyridine sulfonamides" and "future applications of CAS 1352536-13-0" are expected to rise, further solidifying its importance in the field.